(2E)-4-hydroxy-3-methylbut-2-en-1-yl trihydrogen diphosphate
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Overview
Description
(2E)-4-hydroxy-3-methylbut-2-en-1-yl diphosphate is a prenol phosphate comprising (2E)-4-hydroxy-3-methylbut-2-en-1-ol having an O-diphosphate substituent. It has a role as an epitope, a phosphoantigen and an Escherichia coli metabolite. It is a conjugate acid of a (2E)-4-hydroxy-3-methylbut-2-enyl diphosphate(3-).
Scientific Research Applications
Isoprenoid Biosynthesis and Enzymatic Studies
- Isoprenoid Biosynthesis via MEP Pathway : The compound is a key intermediate in the non-mevalonate isoprenoid biosynthesis pathway, particularly in the conversion of 2-C-methyl-D-erythritol cyclodiphosphate into other isoprenoids (Wolff et al., 2002).
- Enzymatic Activity in IspH Inhibition : Studies on IspH, an enzyme in isoprenoid biosynthesis, have revealed its interaction with the compound, offering insights into antimicrobial drug development (Janthawornpong et al., 2013).
Chemical Synthesis and Method Development
- Synthetic Methods : Research has focused on developing methods for synthesizing the compound, with applications in isotope labeling for biosynthetic studies (Hecht et al., 2002).
Biochemical and Spectroscopic Analysis
- Paramagnetic Intermediates Analysis : Studies on GcpE/IspG enzymes revealed the formation of paramagnetic intermediates involving the compound, enhancing understanding of isoprene biosynthesis (Xu et al., 2010).
Molecular Cloning and Functional Identification
- Gene Characterization : The HDR gene from Tripterygium wilfordii, encoding the enzyme converting the compound, was cloned and functionally identified, illuminating its role in isoprenoid biosynthesis (Cheng et al., 2017).
Metabolic Engineering and Plant Studies
- Impact on Artemisinin Biosynthesis : Overexpression and suppression studies of the HDR gene in Artemisia annua showed differential impacts on artemisinin and terpenoid biosynthesis, highlighting its potential in metabolic engineering (Ma et al., 2017).
Antimalarial Drug Target Research
- Potential as Antimalarial Drug Target : Characterization of IspG from Plasmodium vivax indicated its significance as a potential antimalarial drug target, given its role in the MEP pathway (Saggu et al., 2017).
properties
Molecular Formula |
C5H12O8P2 |
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Molecular Weight |
262.09 g/mol |
IUPAC Name |
[(E)-4-hydroxy-3-methylbut-2-enyl] phosphono hydrogen phosphate |
InChI |
InChI=1S/C5H12O8P2/c1-5(4-6)2-3-12-15(10,11)13-14(7,8)9/h2,6H,3-4H2,1H3,(H,10,11)(H2,7,8,9)/b5-2+ |
InChI Key |
MDSIZRKJVDMQOQ-GORDUTHDSA-N |
Isomeric SMILES |
C/C(=C\COP(=O)(O)OP(=O)(O)O)/CO |
SMILES |
CC(=CCOP(=O)(O)OP(=O)(O)O)CO |
Canonical SMILES |
CC(=CCOP(=O)(O)OP(=O)(O)O)CO |
synonyms |
(E)-4-hydroxy-3-methylbut-2-enyl diphosphate 4-HMDP cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
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